Cas no 941969-60-4 (1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide)

• Product Name: 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• CAS No: 941969-60-4
• MF: C₁₉H₁₆FN₃O₄
• MW: 369.346447944641
• CID: 6441905
• Update Time: 2025-10-25

1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide
• 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxopyridazine-3-carboxamide

• Inchi： 1S/C19H16FN3O4/c1-26-15-9-5-13(6-10-15)21-19(25)18-16(27-2)11-17(24)23(22-18)14-7-3-12(20)4-8-14/h3-11H,1-2H3,(H,21,25)
• InChI Key： GSFMUKKLPXPHHO-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(OC)C=C2)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1OC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide

Compound CAS No. 941969-60-4: 1-(4-Fluorophenyl)-4-Methoxy-N-(4-Methoxyphenyl)-6-Oxo-1,6-Dihydropyridazine-3-Carboxamide

The compound with CAS No. 941969-60-4, named as 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a dihydropyridazine ring system with substituents at positions 3, 4, and 6, as well as a carboxamide group attached to position 3. The presence of fluorine and methoxy groups on the aromatic rings introduces unique electronic and steric properties, making this compound a promising candidate for further research.

Recent studies have highlighted the potential of dihydropyridazine derivatives in targeting various disease pathways, including cancer, inflammation, and neurodegenerative disorders. The fluorophenyl group in this compound is known to enhance lipophilicity and improve drug-like properties, while the methoxy groups contribute to hydrogen bonding and increased solubility. These structural features make the compound an ideal scaffold for drug development.

The synthesis of 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the dihydropyridazine ring through cyclization reactions, followed by functionalization at specific positions to introduce the desired substituents. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing.

In terms of biological activity, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit kinases involved in cancer cell proliferation, suggesting its potential as an anticancer agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been explored, indicating its role in modulating signaling pathways associated with inflammation and pain.

The carboxamide group in this compound plays a crucial role in its pharmacokinetic properties. It enhances bioavailability by improving absorption across biological membranes while maintaining stability in physiological conditions. Furthermore, the methoxyphenyl substituent contributes to the compound's selectivity by fine-tuning its binding affinity to target proteins.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding mode with various therapeutic targets, paving the way for structure-based drug design strategies. By leveraging these computational tools, scientists can further optimize the compound's structure to enhance its efficacy and reduce potential side effects.

In conclusion, 1-(4-fluorophenyl)-4-methoxy-N-(4-methoxyphenyl)-6-oxo-1,6-dihydropyridazine-3-carboxamide represents a cutting-edge molecule with immense potential in drug discovery. Its unique structure, combined with advanced synthetic methods and biological insights derived from recent research, positions it as a valuable asset in the development of novel therapeutics.